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Cat. No.: B163058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Homarylamine Hydrochloride, also known by its synonyms N-methyl-3,4-

methylenedioxyphenethylamine (MDMPEA) and MK-71, is a phenethylamine derivative

intended for research and forensic applications.[1][2] A thorough review of publicly available

toxicological data reveals significant gaps in our understanding of its safety profile. While

classified for acute hazards, comprehensive studies on chronic toxicity, genotoxicity,

carcinogenicity, and reproductive effects are notably absent. This technical guide synthesizes

the available safety information, highlights the considerable data deficiencies, and provides a

comparative context with structurally related phenethylamine compounds. All personnel

handling this substance should exercise extreme caution and adhere to rigorous safety

protocols, assuming high toxicity in the absence of complete data.

Chemical and Physical Properties
Homarylamine Hydrochloride is the hydrochloride salt of Homarylamine. Its fundamental

properties are summarized below.
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Property Value Reference

Chemical Name

2-(1,3-benzodioxol-5-yl)-N-

methylethanamine;hydrochlori

de

[3]

Synonyms

MDMPEA, MK-71, N-

Methylhomopiperonylamine, N-

methyl-3,4-

Methylenedioxyphenethylamin

e

[1][2]

CAS Number 533-10-8 [1][3]

Molecular Formula C₁₀H₁₃NO₂ • HCl [1][2]

Molecular Weight 215.7 g/mol [1][2]

Appearance Crystalline solid [2]

Solubility

DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 5 mg/ml, PBS

(pH 7.2): 10 mg/ml

[2]

Hazard Identification and Classification
Homarylamine Hydrochloride is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute

exposure.
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Hazard Class GHS Category Hazard Statement References

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3][4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3][4]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[3][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[3][4]

Toxicological Profile: A Summary of Existing Data
and Gaps
A critical finding of this review is the profound lack of comprehensive toxicological data for

Homarylamine Hydrochloride. The physiological and toxicological properties of this

compound are largely unknown.[2]

Acute Toxicity
The substance is classified as "Harmful if swallowed".[3][4] It is also known to be an irritant to

the skin, mucous membranes, and eyes.[4] However, no quantitative lethal dose (LD50) values

from experimental studies are available in the public domain.

Chronic Toxicity, Genotoxicity, and Carcinogenicity
There is no available data on the potential for chronic toxicity, genotoxicity (mutagenicity), or

carcinogenicity of Homarylamine Hydrochloride. The substance is not listed by the

International Agency for Research on Cancer (IARC), the National Toxicology Program (NTP),

or the Occupational Safety & Health Administration (OSHA) as a known or suspected

carcinogen.

Reproductive and Developmental Toxicity
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No studies on the reproductive or developmental toxicity of Homarylamine Hydrochloride
have been identified.

Toxicological Data of Structurally Related
Compounds (for Context)
Given the data scarcity for Homarylamine Hydrochloride, examining structurally related

phenethylamines can provide some context for its potential toxicological properties. It must be

stressed that this information is not directly applicable to Homarylamine Hydrochloride and

should be used for contextual understanding only. Phenethylamines as a class are known to

act as central nervous system stimulants.[5]

The following table presents acute toxicity data for β-Phenylethylamine and some of its analogs

in mice.

Compound LDLO (mg/kg) LD50 (mg/kg) LD100 (mg/kg) Reference

N-Me-PEA 176.6 ± 3.3 200.0 ± 2.9 221.7 ± 3.3 [6]

p-Me-PEA 183.3 ± 3.3 206.7 ± 3.3 225.0 ± 2.9 [6]

o-Me-PEA 210.0 ± 5.8 233.3 ± 3.3 258.3 ± 1.7 [6]

β-Me-PEA 220.0 ± 5.8 243.3 ± 4.4 278.3 ± 4.4 [6]

Data obtained from studies in mice.

Postulated Mechanism of Action
No specific mechanism of action has been elucidated for Homarylamine Hydrochloride.

However, as a phenethylamine derivative, its pharmacological action is likely to involve the

modulation of monoamine neurotransmitter systems in the central nervous system.

Phenethylamines can act as releasing agents for norepinephrine and dopamine and may bind

to trace amine-associated receptor 1 (TAAR1).[5]
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Figure 1: Postulated general mechanism of action for phenethylamine derivatives.

Standard Toxicological Assessment Workflow
The comprehensive toxicological assessment of a chemical substance typically follows a

structured workflow to evaluate its potential hazards. The diagram below illustrates a standard

workflow, highlighting the areas where data for Homarylamine Hydrochloride is currently

unavailable.
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Toxicological Assessment Workflow for Homarylamine HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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